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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881 Get Quote

A Comprehensive Technical Guide to 2-
Methoxybenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical

properties of 2-Methoxybenzoyl chloride (also known as o-anisoyl chloride). The information

is curated to support laboratory research, chemical synthesis, and drug development activities.

This document presents quantitative data in structured tables, details key experimental

protocols, and includes visualizations of experimental workflows.

Core Physical and Chemical Properties
2-Methoxybenzoyl chloride is a versatile reagent in organic synthesis, notable for its role as a

precursor in the formation of various esters, amides, and ketones. Its reactivity is primarily

dictated by the acyl chloride functional group, which is susceptible to nucleophilic attack.

Physical Properties
The physical characteristics of 2-Methoxybenzoyl chloride are summarized in the table

below, providing essential data for handling, storage, and experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b140881?utm_src=pdf-interest
https://www.benchchem.com/product/b140881?utm_src=pdf-body
https://www.benchchem.com/product/b140881?utm_src=pdf-body
https://www.benchchem.com/product/b140881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
Clear, colorless to pale yellow

liquid
[1][2][3]

Molecular Formula C₈H₇ClO₂ [1][2][4]

Molecular Weight 170.59 g/mol [1][2][4]

Melting Point 36-38 °C [3]

Boiling Point 128-129 °C at 8 mmHg137 °C [1][5]

Density 1.146 g/mL at 25 °C1.57 g/cm³ [1][5]

Refractive Index (n20/D) 1.572 [5]

Solubility in Water Insoluble, reacts with water [1]

Chemical and Spectroscopic Data
The chemical identifiers and spectroscopic information for 2-Methoxybenzoyl chloride are

crucial for its unambiguous identification and characterization.
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Identifier/Spectrum Data Source(s)

CAS Number 21615-34-9 [1][2][4]

IUPAC Name 2-methoxybenzoyl chloride [4]

Synonyms
o-Anisoyl chloride, 2-Anisoyl

chloride
[1][2]

¹H NMR
Spectra available in online

databases
[6]

¹³C NMR
Spectra available in online

databases
[6]

Mass Spectrum
Data available from NIST and

PubChem
[6][7]

Infrared (IR) Spectrum
Data available in online

databases
[6]

Synthesis and Experimental Protocols
The most common method for the preparation of 2-Methoxybenzoyl chloride is the

chlorination of 2-methoxybenzoic acid. The following is a representative experimental protocol.

Synthesis of 2-Methoxybenzoyl Chloride from 2-
Methoxybenzoic Acid
Objective: To synthesize 2-Methoxybenzoyl chloride via the reaction of 2-methoxybenzoic

acid with a chlorinating agent such as thionyl chloride or oxalyl chloride.

Materials:

2-Methoxybenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane, toluene)
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Catalytic amount of N,N-dimethylformamide (DMF) (optional, but recommended)

Round-bottom flask with reflux condenser and gas trap

Stirring apparatus

Heating mantle

Vacuum distillation apparatus

Methodology:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a gas outlet connected to a trap (to neutralize evolved HCl and SO₂), add 2-

methoxybenzoic acid.

Solvent and Catalyst Addition: Add an anhydrous solvent such as dichloromethane or

toluene to the flask to suspend the acid. If desired, add a catalytic amount of DMF.

Addition of Chlorinating Agent: Slowly add an excess (typically 1.5 to 2.0 equivalents) of

thionyl chloride or oxalyl chloride to the stirred suspension at room temperature. The reaction

is exothermic and will likely result in the evolution of gas.

Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the

reaction can be monitored by the cessation of gas evolution.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess chlorinating agent and solvent under reduced pressure using a rotary

evaporator.

Purification: The crude 2-Methoxybenzoyl chloride can be purified by vacuum distillation to

yield a clear, colorless to pale yellow liquid.
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Caption: Workflow for the synthesis of 2-Methoxybenzoyl chloride.

Chemical Reactivity and Applications
2-Methoxybenzoyl chloride is a reactive acyl chloride that readily participates in nucleophilic

acyl substitution reactions. It is a valuable building block in the synthesis of more complex

molecules.

Reactivity with Nucleophiles
Alcohols: Reacts with alcohols to form the corresponding esters. This reaction is often

carried out in the presence of a non-nucleophilic base like pyridine to scavenge the HCl

byproduct.

Amines: Reacts with primary and secondary amines to yield amides. Similar to esterification,

a base is typically used to neutralize the generated HCl.

Water: Hydrolyzes in the presence of water to form 2-methoxybenzoic acid. Therefore, it

must be handled under anhydrous conditions.
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Friedel-Crafts Acylation
A significant application of 2-Methoxybenzoyl chloride is in Friedel-Crafts acylation reactions.

In this electrophilic aromatic substitution reaction, the acyl group is introduced onto an aromatic

ring, typically in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).

Experimental Protocol for Friedel-Crafts Acylation of Anisole:

Catalyst Suspension: In a flame-dried, three-necked round-bottom flask equipped with a

dropping funnel, reflux condenser, and a nitrogen inlet, suspend anhydrous aluminum

chloride in an anhydrous solvent like dichloromethane.

Acyl Chloride Addition: Add 2-Methoxybenzoyl chloride to the stirred suspension.

Aromatic Substrate Addition: Cool the reaction mixture in an ice bath. Slowly add a solution

of the aromatic substrate (e.g., anisole) in the anhydrous solvent from the dropping funnel.

Reaction: After the addition is complete, allow the reaction to warm to room temperature and

stir for an additional period to ensure completion.

Quenching and Work-up: Carefully quench the reaction by slowly adding it to a mixture of ice

and concentrated hydrochloric acid. Extract the aqueous layer with an organic solvent. The

combined organic layers are then washed, dried, and the solvent is removed to yield the

crude product.

Purification: The product can be purified by recrystallization or column chromatography.
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Caption: Generalized workflow for a Friedel-Crafts acylation reaction.

Safety and Handling
2-Methoxybenzoyl chloride is a corrosive and combustible liquid that requires careful

handling.

Hazards: Causes severe skin burns and eye damage.[4][5] May cause respiratory irritation.

[4][5] It is harmful if swallowed or inhaled.

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[1][8]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as water, strong bases, and alcohols.[1][8] Keep the container tightly closed and

protected from moisture.

Fire Safety: It is a combustible liquid with a flash point of 84 °C (183.2 °F).[5] Use dry

chemical, carbon dioxide, or alcohol-resistant foam for extinguishing fires. Avoid using water

as it reacts with the compound.[1]
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This technical guide provides a foundational understanding of 2-Methoxybenzoyl chloride for

research and development purposes. For more detailed information, consult the referenced

safety data sheets and scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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